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Compound of Interest

Compound Name: Valeryl chloride

Cat. No.: B042205

A Technical Guide to the Safe Handling of
Valeryl Chloride

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Valeryl chloride (CAS No. 638-29-9), also known as pentanoyl chloride, is a highly reactive
acyl chloride used extensively as an intermediate in the synthesis of pharmaceuticals,
agrochemicals, and other fine chemicals.[1][2][3] Its utility is matched by its significant
hazardous properties, including flammability, corrosivity, and high toxicity. This guide provides a
comprehensive overview of the essential safety precautions, handling protocols, and
emergency procedures required when working with this compound, based on established
Safety Data Sheet (SDS) information.

Hazard Identification and Classification

Valeryl chloride is classified as a hazardous substance with multiple risk factors. It is a
flammable liquid and vapor, is corrosive to metals, and causes severe skin burns and eye
damage.[4][5] It is toxic if inhaled and harmful if swallowed.[6][7] The substance is also known
to be a lachrymator, causing irritation and tearing of the eyes.[6][8]

Table 1: GHS Hazard and Precautionary Statements
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Classification Code Statement
Flammable liquid and
Hazard Statements H226
vapour.[4][7]
May be corrosive to metals.[4]
H290
[5]
H302 Harmful if swallowed.[7]
Causes severe skin burns and
H314
eye damage.[4][7]
H331 Toxic if inhaled.[4][6][7]
Harmful to aquatic life with
H412 .
long lasting effects.[4]
Keep away from heat, sparks,
Precautionary Statements P210 open flames, and hot surfaces.
No smoking.[4][7]
P260 Do not breathe dusts or mists.
Wear protective
loves/protective clothing/eye
P280 g .p _ aey
protection/face protection.[4][6]
[7]
IF SWALLOWED: Immediately
P301+P310 call a POISON CENTER or
doctor.[7]
IF ON SKIN (or hair): Take off
immediately all contaminated
P303+P361+P353 ) ] o
clothing. Rinse skin with
water/shower.[4][6][7]
IF INHALED: Immediately call
P304+P310
a POISON CENTER/doctor.[4]
P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Classification Code Statement

Remove contact lenses, if
present and easy to do.
Continue rinsing.[4][6][7]

Store in a well-ventilated
P403+P235
place. Keep cool.[6]

| | P405 | Store locked up.[6][7] |

Physical and Chemical Properties

Understanding the physical properties of Valeryl chloride is critical for safe handling and
storage. It is a colorless to light yellow fuming liquid with a pungent odor.[1][9]

Table 2: Quantitative Physical and Chemical Data

Property Value

Molecular Formula C5H9CIO[2][10]

Molecular Weight 120.58 g/mol [5][7]

Boiling Point 125 - 127 °C[1][6][7][11]

Melting Point -110 °C[6][7][11][12]

Flash Point 23 - 32 °C (73 - 90 °F)[7][8][12][13]
Density 1.016 g/mL at 25 °C[1][2][7][11]
Vapor Density 4.16 (Air = 1)[3]

Vapor Pressure 10.6 - 15.7 hPa at 25 °C[7][10]
Autoignition Temperature 265 °C /509 °F[13]

| Solubility | Decomposes in water.[3] Soluble in common organic solvents.[12] |

Toxicology and Exposure Limits
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Valeryl chloride is acutely toxic. The toxicological data is limited, but the primary hazards are
its corrosivity and toxicity upon inhalation.

Table 3: Acute Toxicity Data

Route Species Value

| Oral LD50 | Rat | 650 mg/kg[12] |

Currently, there are no established occupational exposure limits such as OSHA Permissible
Exposure Limits (PELs) or ACGIH Threshold Limit Values (TLVs) for Valeryl chloride.[6][8][11]
Therefore, exposure must be minimized through stringent engineering controls and personal
protective equipment.

Core Handling and Storage Protocols

Due to its hazardous nature, Valeryl chloride must be handled with extreme caution.

» Preparation: Always read and understand the Safety Data Sheet before work commences.
Ensure an eyewash station and safety shower are immediately accessible.[8][11]

» Engineering Controls: All handling operations must be conducted inside a certified chemical
fume hood to avoid inhalation of vapors.[4][13] Use a local exhaust ventilation system. The
work area should be equipped with explosion-proof electrical and lighting equipment.[11][13]

 Inert Atmosphere: As the compound is moisture-sensitive and reacts with water to liberate
toxic hydrogen chloride gas, it should be handled under an inert atmosphere (e.g., nitrogen
or argon).[11][13]

o Transfer: Ground and bond all containers and receiving equipment during transfer to prevent
static discharge.[8][13] Use only non-sparking, corrosion-resistant tools and equipment.[8]
[13] Open containers with care as pressure may build up.

» Avoidance of Incompatibles: Keep the compound away from all sources of ignition, including
heat, sparks, and open flames.[8][13] It must also be kept away from incompatible materials.
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+ Personal Hygiene: Wash hands and face thoroughly after handling.[14] Do not eat, drink, or
smoke in the work area.[6]
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Post-Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Valeryl chloride safety data sheet (SDS) handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042205#valeryl-chloride-safety-data-sheet-sds-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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